Cas no 10022-74-9 (Ethanethioamide,N-[2-(1H-indol-3-yl)ethyl]-)

• Product Name: Ethanethioamide,N-[2-(1H-indol-3-yl)ethyl]-
• CAS No: 10022-74-9
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• CID: 177607
• PubChem ID: 3032550
• Update Time: 2025-04-19

Ethanethioamide,N-[2-(1H-indol-3-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanethioamide,N-[2-(1H-indol-3-yl)ethyl]-
• N-[2-(1H-Indol-3-yl)ethyl]ethanethioamide
• Acetamide,N-(2-indol-3-ylethyl)thio- (7CI,8CI)
• N-Thioacetyltryptamine
• BRN 0396218
• ACETAMIDE,N-(2-(INDOL-3-YL)ETHYL)THIO-
• DTXSID60143028
• 10022-74-9
• ACETAMIDE, N-(2-(INDOL-3-YL)ETHYL)THIO-
• 5-22-10-00076 (Beilstein Handbook Reference)
• N-(2-(3-Indolyl)ethyl)thioacetamide
• Ethanethioamide, N-(2-(1H-indol-3-yl)ethyl)-
• N-(2-(1H-Indol-3-yl)ethyl)ethanethioamide

• Inchi： 1S/C12H14N2S/c1-9(15)13-7-6-10-8-14-12-5-3-2-4-11(10)12/h2-5,8,14H,6-7H2,1H3,(H,13,15)
• InChI Key： MBVAMHHFBKQAJE-UHFFFAOYSA-N
• SMILES： S=C(C)NCCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 217.08009
• Monoisotopic Mass: 218.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.9Ų

Experimental Properties

• PSA: 27.82